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Compound of Interest

Compound Name: (R)-(-)-Phenylsuccinic acid

Cat. No.: B1220706

(R)-(-)-Phenylsuccinic acid, a readily available and optically pure dicarboxylic acid, has
emerged as a valuable chiral building block in asymmetric synthesis. Its rigid structure and
bifunctional nature allow for its incorporation into a variety of chiral molecules, including
pharmaceutical intermediates, chiral ligands for asymmetric catalysis, and chiral auxiliaries.
This document provides detailed application notes and protocols for researchers, scientists,
and drug development professionals, highlighting its utility in the synthesis of high-value chiral

compounds.
Physicochemical Properties
Property Value Reference
CAS Number 46292-93-7
Molecular Formula C10H1004
Molecular Weight 194.18 g/mol
White to off-white crystalline
Appearance
powder
Melting Point 173-176 °C

[0]2°/D —175+4°, ¢ = 1% in

Optical Rotation
acetone
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Applications in the Synthesis of Pharmaceutical
Intermediates

(R)-(-)-Phenylsuccinic acid serves as a crucial starting material for the enantioselective
synthesis of various pharmacologically active molecules and their key intermediates. Its C2
symmetry and defined stereochemistry are instrumental in controlling the stereochemical
outcome of synthetic routes.

Synthesis of (R)-3-Phenylpyrrolidine

(R)-3-Phenylpyrrolidine is a key structural motif found in a number of biologically active
compounds. A straightforward synthetic route from (R)-(-)-phenylsuccinic acid allows for the
preparation of this valuable intermediate in high enantiomeric purity.

Experimental Workflow:
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¢ To cite this document: BenchChem. [(R)-(-)-Phenylsuccinic Acid: A Versatile Chiral Building
Block in Modern Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1220706#r-phenylsuccinic-acid-as-a-chiral-building-
block-in-synthesis]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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